Cas no 731001-96-0 (ethyl 4-chloro-5-methyl-2-[(phenylsulfanyl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate)

• Product Name: ethyl 4-chloro-5-methyl-2-[(phenylsulfanyl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate
• CAS No: 731001-96-0
• MF: C₁₇H₁₅ClN₂O₂S₂
• MW: 378.896200418472
• CID: 3106359
• PubChem ID: 2404984
• Update Time: 2025-08-05

ethyl 4-chloro-5-methyl-2-[(phenylsulfanyl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 4-chloro-5-methyl-2-[(phenylthio)methyl]thieno[2,3-d]pyrimidine-6-car boxylate
• ethyl 4-chloro-5-methyl-2-[(phenylsulfanyl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate
• Z56948275
• 731001-96-0
• ethyl 4-chloro-5-methyl-2-(phenylsulfanylmethyl)thieno[2,3-d]pyrimidine-6-carboxylate
• ethyl 4-chloro-5-methyl-2-[(phenylthio)methyl]thieno[2,3-d]pyrimidine-6-carboxylate
• EN300-07389
• ethyl4-chloro-5-methyl-2-[(phenylsulfanyl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate
• AB00776905-01
• AKOS030751162

• Inchi： 1S/C17H15ClN2O2S2/c1-3-22-17(21)14-10(2)13-15(18)19-12(20-16(13)24-14)9-23-11-7-5-4-6-8-11/h4-8H,3,9H2,1-2H3
• InChI Key： MHJLDMRMGLPZOG-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(CSC3C=CC=CC=3)=N1)SC(C(=O)OCC)=C2C

Computed Properties

• Exact Mass: 378.026
• Monoisotopic Mass: 378.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 106Ų

Additional information on ethyl 4-chloro-5-methyl-2-[(phenylsulfanyl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate

Ethyl 4-Chloro-5-Methyl-2-[(Phenylsulfanyl)methyl]Thieno[2,3-d]Pyrimidine-6-Carboxylate: A Comprehensive Overview

Ethyl 4-chloro-5-methyl-2-[(phenylsulfanyl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate, with CAS No. 731001-96-0, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thienopyrimidines, which are known for their unique electronic properties and potential applications in drug design and advanced materials. The thienopyrimidine core of this molecule is a fused bicyclic system comprising a thiophene ring and a pyrimidine ring, which contributes to its distinctive chemical reactivity and biological activity.

The phenylsulfanyl group attached to the molecule introduces additional electronic complexity and enhances its interaction with biological systems. Recent studies have highlighted the importance of sulfur-containing heterocycles in modulating the pharmacokinetic properties of drugs. For instance, researchers have demonstrated that the presence of a phenylsulfanyl group can significantly improve the solubility and bioavailability of thienopyrimidine derivatives, making them more promising candidates for therapeutic applications.

One of the most exciting developments involving this compound is its potential role in anticancer drug discovery. Preclinical studies have shown that ethyl 4-chloro-5-methyl-2-[(phenylsulfanyl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate exhibits selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy agents. The chlorine and methyl substituents on the thienopyrimidine ring are believed to play a crucial role in modulating the compound's interactions with cellular targets, such as protein kinases involved in cell proliferation and survival.

In addition to its therapeutic potential, this compound has also been explored for its applications in materials science. The carboxylic acid ester functionality at position 6 of the thienopyrimidine ring allows for easy functionalization and incorporation into polymer matrices. Recent research has focused on using this compound as a building block for constructing advanced materials with tailored electronic properties, such as organic semiconductors and stimuli-responsive polymers.

From a synthetic perspective, ethyl 4-chloro-5-methyl-2-[(phenylsulfanyl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate is typically synthesized via multi-step processes involving cross-coupling reactions and cyclization steps. The use of palladium-catalyzed coupling reactions has proven particularly effective in constructing the phenylsulfanyl-substituted thienopyrimidine core. Researchers have also explored alternative routes to enhance the scalability and cost-efficiency of the synthesis process.

Looking ahead, there is significant interest in further exploring the biological activity of this compound across different disease models. Collaborative efforts between chemists and biologists are expected to shed light on its mechanism of action and identify novel therapeutic targets. Furthermore, advancements in computational chemistry are enabling researchers to predict the binding affinities of this compound with various protein targets, thereby accelerating its development as a potential drug candidate.

In conclusion, ethyl 4-chloro-5-methyl-2-[(phenylsulfanyl)methyl]thieno[2,3-d]pyrimidine-6-carboxylate represents a fascinating example of how structural complexity can be harnessed to create compounds with diverse functional properties. Its unique combination of chemical features makes it a valuable tool for advancing both medicinal chemistry and materials science research.